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Compound of Interest

Compound Name: Mifepristone-13C,d3

Cat. No.: B12409147 Get Quote

Technical Guide: Safety and Handling of
Mifepristone-13C,d3
Disclaimer: This guide provides safety and handling information for Mifepristone-13C,d3. As

specific safety data for this isotopically labeled compound is not extensively available, the

information herein is largely extrapolated from the Safety Data Sheets (SDS) of unlabeled

Mifepristone. The fundamental chemical and toxicological properties are expected to be nearly

identical. This document is intended for use by trained researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Mifepristone is classified as a hazardous substance and requires careful handling.[1] It is a

potent steroid compound that acts as a progesterone and glucocorticoid receptor antagonist.[1]

The primary health concerns are related to its reproductive toxicity.

GHS Hazard Statements:

H360: May damage fertility or the unborn child.[2][3]

H302, H312, H332: Harmful if swallowed, in contact with skin, or if inhaled.[3]

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The material is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[1]

Long-term exposure may have adverse effects on the liver and gastrointestinal system.[1]

Data Summary Tables
The following tables summarize key quantitative and qualitative data for the safe handling of

Mifepristone-13C,d3.

Table 1: Physical and Chemical Properties

Property Value Source

Chemical Name Mifepristone [4]

Synonyms RU-486 [5]

CAS Number
84371-65-3 (for unlabeled

Mifepristone)
[4]

Molecular Formula C₂₉H₃₅NO₂ [4]

Molecular Weight 429.59 g/mol [4]

| Physical State | Powder / Solid |[4] |

Table 2: Toxicological Data

Endpoint Value Species Source

Acute Oral Lethal

Dose
> 1000 mg/kg Mouse, Rat, Dog [1]

Reproductive Toxicity Category 1B N/A [5]

| Primary Health Hazards| May impair fertility or harm an unborn child. | Human |[1][2] |
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Handling and Storage Precautions
Proper handling and storage are critical to minimize exposure risk.

Table 3: Handling and Storage Recommendations | Parameter | Recommendation | Source | | :-

-- | :--- | :--- | | Handling | Handle in a well-ventilated area, preferably in a fume hood.[4] Avoid

generating dust.[1][2] Do not eat, drink, or smoke when using this product.[2] Wash hands

thoroughly after handling.[2] | | Storage | Keep container tightly sealed in a dry, cool, and well-

ventilated place.[2][6] Store locked up.[5][7] Recommended storage temperature is -20°C or

4°C.[4][6] Protect from light.[4] | | Incompatible Materials | Strong oxidizing agents, strong

acids/alkalis.[6] |

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are mandatory when working with Mifepristone-
13C,d3.

Table 4: Exposure Controls and Personal Protective Equipment (PPE) | Control Type |

Specification | Source | | :--- | :--- | :--- | | Engineering Controls | Use in a laboratory fume hood

or other suitable ventilated enclosure.[4] Ensure adequate ventilation.[6] Provide accessible

safety shower and eye wash station.[6] | | Eye/Face Protection | Wear tightly fitting safety

goggles or a face shield (conforming to EN 166 or NIOSH standards).[2] | | Skin Protection |

Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[1] Wear

a lab coat or protective clothing to prevent skin exposure.[4] | | Respiratory Protection| If dust is

generated or engineering controls are inadequate, use a NIOSH-certified respirator.[1][4] |

First Aid and Emergency Procedures
In case of exposure, immediate action is required.

Table 5: First Aid Measures | Exposure Route | First Aid Procedure | Source | | :--- | :--- | :--- | |

Inhalation | Move the victim to fresh air. If not breathing, give artificial respiration. Consult a

physician.[2][4] | | Skin Contact | Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a doctor.[2][4] | | Eye Contact | Rinse thoroughly with plenty of

water for at least 15 minutes, also under the eyelids. Consult a physician.[4][5] | | Ingestion | Do
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NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth

with water and call a physician immediately.[2][4] |

Table 6: Fire-Fighting and Accidental Release Measures | Situation | Procedure | Source | | :--- |

:--- | :--- | | Fire Fighting | Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[4] Wear a self-contained breathing apparatus.[2] | | Accidental Release | Use personal

protective equipment.[4] Avoid dust formation.[2] Use dry clean-up procedures (e.g., HEPA-

filtered vacuum) and avoid sweeping.[1] Collect spillage in a suitable, sealed container for

disposal.[4] Prevent entry into drains.[2] |

Experimental Workflows and Logical Diagrams
Methodology: Safe Handling Workflow
The following workflow outlines the critical steps for safely handling Mifepristone-13C,d3 in a

research setting. This protocol is designed to minimize exposure from receipt of the compound

through to disposal of waste.

Preparation & Planning: Before handling, review the Safety Data Sheet and ensure all

necessary PPE and engineering controls (fume hood) are available and functional. The work

area must be designated and clearly marked.

Compound Weighing: Conduct all weighing operations within a ventilated balance enclosure

or a fume hood to contain any airborne particles. Use appropriate tools (e.g., spatulas) and

handle with care to avoid generating dust.

Solution Preparation: Prepare solutions within a fume hood. Add solvent to the powdered

compound slowly to avoid splashing.

Experimental Use: Keep containers tightly sealed when not in use. All procedures involving

the compound or its solutions should be performed in a designated area within a fume hood.

Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment after

use. A suitable decontamination solution should be used, followed by a rinse.

Waste Disposal: Dispose of all contaminated waste (including PPE, pipette tips, and empty

containers) in a clearly labeled, sealed hazardous waste container according to institutional
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and local regulations.

Start: Receive Compound

1. Preparation & Planning
- Review SDS

- Verify Engineering Controls
- Designate Work Area

2. Compound Weighing
- Use Ventilated Enclosure
- Minimize Dust Generation

3. Solution Preparation
- Perform in Fume Hood

- Add Solvent Slowly

4. Experimental Use
- Keep Containers Sealed
- Work in Designated Area

5. Decontamination
- Clean Surfaces & Equipment

6. Waste Disposal
- Segregate Hazardous Waste

- Follow Regulations

End: Procedure Complete

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12409147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Safe handling workflow for potent compounds like Mifepristone-13C,d3.

Logical Relationship: Hazards and Precautions
This diagram illustrates the direct relationship between the identified hazards of Mifepristone

and the mandatory safety precautions required to mitigate the risks.
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- Lab Coat
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- No eating/drinking
- Hand washing

Restricted Access
- Store locked up
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Caption: Relationship between Mifepristone's hazards and required safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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